N-(benzo[d][1,3]dioxol-5-ylmethyl)-2-(4-oxobenzo[d][1,2,3]triazin-3(4H)-yl)propanamide

• IUPAC Name: N-(1,3-benzodioxol-5-ylmethyl)-2-(4-oxo-1,2,3-benzotriazin-3-yl)propanamide
• InChI: InChI=1S/C18H16N4O4/c1-11(22-18(24)13-4-2-3-5-14(13)20-21-22)17(23)19-9-12-6-7-15-16(8-12)26-10-25-15/h2-8,11H,9-10H2,1H3,(H,19,23)
• InChI Key: ZECPMQJZPSNPGN-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)NCC1=CC2=C(C=C1)OCO2)N3C(=O)C4=CC=CC=C4N=N3
• Molecular Formula: C18H16N4O4
• Molecular Weight: 352.3 g/mol

Description

“N-(benzo[d][1,3]dioxol-5-ylmethyl)-2-(4-oxobenzo[d][1,2,3]triazin-3(4H)-yl)propanamide” is a complex organic compound. It contains a benzodioxol group and a triazinone group, which are connected by a propanamide linker.

Synthesis Analysis

The synthesis of similar compounds has been described in the literature. For example, 4H-benzo[d][1,3]dioxin-4-one derivatives can be synthesized from salicylic acids and acetylenic esters. The reaction is mediated by CuI and NaHCO3 in acetonitrile.

Molecular Structure Analysis

The molecular structure of this compound would likely be complex due to the presence of multiple functional groups. The benzodioxol group consists of a benzene ring fused to a 1,3-dioxolane ring. The triazinone group contains a six-membered ring with three nitrogen atoms and one carbonyl group.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. Some general properties such as molecular weight can be estimated based on its molecular formula.

Scientific Research Applications

Medicinal Chemistry Applications

• Anticonvulsant Agents : Certain compounds with structural features similar to the provided chemical name have been studied for their potential as anticonvulsant agents. These studies focus on the synthesis and evaluation of novel compounds with modifications to their benzodiazepine and triazine moieties, aiming to discover new therapies for epilepsy and related disorders (Gitto et al., 2003).

• Anticancer Activity : Research has been conducted on fused benzoxazino[1,2,3]triazolyl[4,5-c]quinolinone derivatives, demonstrating the potential of such compounds in inhibiting cancer cell growth. These studies provide insights into the synthesis of novel compounds and their evaluation against various cancer cell lines, contributing to the development of new cancer treatments (Narsimha et al., 2016).

Material Science Applications

• Epoxy Resins : Hexahydro-s-triazine derivatives have been explored for their use in creating acid-degradable epoxy resins with high performance. This research highlights the potential of such compounds in developing materials with specific degradation properties, useful in various industrial applications (You et al., 2017).

Chemical Synthesis Applications

• O-Benzylating Agents : Compounds with the smallest unit of imidate structure have been identified as effective O-benzylating agents. These findings contribute to the development of new methods in organic synthesis, facilitating the production of benzyl ethers and other benzylated compounds (Yamada et al., 2012).